5-Chloro-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)pyrimidin-2-amine

• IUPAC Name: 5-chloro-N-methyl-N-(1-pyrazin-2-ylazetidin-3-yl)pyrimidin-2-amine
• InChI: InChI=1S/C12H13ClN6/c1-18(12-16-4-9(13)5-17-12)10-7-19(8-10)11-6-14-2-3-15-11/h2-6,10H,7-8H2,1H3
• InChI Key: WMEHHHLTTIXCKO-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NC=CN=C2)C3=NC=C(C=N3)Cl
• Molecular Formula: C12H13ClN6
• Molecular Weight: 276.72 g/mol

Description

Pyrimidinamine derivatives are considered promising agricultural compounds due to their outstanding activity and unique mode of action. They act as mitochondrial complex I electron transport inhibitors (MET I).

Synthesis Analysis

In a study, a series of pyrimidinamine derivatives were designed and synthesized using pyrimidifen as a template according to the bioisosterism. The new compounds showed excellent fungicidal activity.

Molecular Structure Analysis

Pyrimidinamines are major members of pyrimidine derivatives. These compounds contain a pyrimidine linked to a pyridine.

Chemical Reactions Analysis

The synthesis of pyrimidinamine derivatives involves the use of bioisosterism, where one functional group in a compound is replaced with another group having similar physical or chemical properties.

Mechanism of Action

Pyrimidinamine derivatives act as mitochondrial complex I electron transport inhibitors (MET I). This mode of action is different from other commercial fungicides.

Future Directions

The development of new agrochemicals, including pyrimidinamine derivatives, is a hot topic in the pesticide field. This is due to the increasing evolution of pesticide resistance and the need for compounds with different modes of action.